N-[1-(2,3-dihydro-1H-inden-2-yl)-3-piperidinyl]-2-(phenylthio)acetamide

• IUPAC Name: N-[1-(2,3-dihydro-1H-inden-2-yl)piperidin-3-yl]-2-phenylsulfanylacetamide
• InChI: InChI=1S/C22H26N2OS/c25-22(16-26-21-10-2-1-3-11-21)23-19-9-6-12-24(15-19)20-13-17-7-4-5-8-18(17)14-20/h1-5,7-8,10-11,19-20H,6,9,12-16H2,(H,23,25)
• InChI Key: DDUCSKWSQXGBAC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2CC3=CC=CC=C3C2)NC(=O)CSC4=CC=CC=C4
• Molecular Formula: C22H26N2OS
• Molecular Weight: 366.5 g/mol

Description

N-[1-(2,3-dihydro-1H-inden-2-yl)-3-piperidinyl]-2-(phenylthio)acetamide, also known as L-745,870, is a chemical compound that belongs to the class of piperidine derivatives. It is a selective antagonist of the dopamine D4 receptor and has been extensively studied for its potential applications in the field of neuroscience.

Mechanism of Action

The mechanism of action of N-[1-(2,3-dihydro-1H-inden-2-yl)-3-piperidinyl]-2-(phenylthio)acetamide involves the selective blockade of the dopamine D4 receptor. The dopamine D4 receptor is a G protein-coupled receptor that is primarily expressed in the prefrontal cortex and limbic system of the brain. It is involved in the regulation of dopamine release and neurotransmission, which play a crucial role in the modulation of mood, cognition, and behavior. By blocking the dopamine D4 receptor, N-[1-(2,3-dihydro-1H-inden-2-yl)-3-piperidinyl]-2-(phenylthio)acetamide can modulate the activity of the dopaminergic system and potentially alleviate the symptoms of various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[1-(2,3-dihydro-1H-inden-2-yl)-3-piperidinyl]-2-(phenylthio)acetamide are primarily mediated by its selective blockade of the dopamine D4 receptor. The compound has been shown to modulate the activity of the dopaminergic system and affect various neurotransmitter systems such as glutamate, GABA, and acetylcholine. It has also been shown to affect the expression of various genes and proteins involved in the regulation of neuronal function and plasticity.

Advantages and Limitations for Lab Experiments

The advantages of using N-[1-(2,3-dihydro-1H-inden-2-yl)-3-piperidinyl]-2-(phenylthio)acetamide in lab experiments include its high selectivity for the dopamine D4 receptor, its ability to modulate the activity of the dopaminergic system, and its potential applications in the study of various neurological and psychiatric disorders. However, the limitations of using the compound include its potential toxicity, its limited solubility in water, and its potential off-target effects on other neurotransmitter systems.

Future Directions

There are several future directions for the study of N-[1-(2,3-dihydro-1H-inden-2-yl)-3-piperidinyl]-2-(phenylthio)acetamide. One potential direction is the investigation of its potential therapeutic applications in the treatment of various neurological and psychiatric disorders such as schizophrenia, ADHD, and substance abuse. Another direction is the study of its potential off-target effects on other neurotransmitter systems and its potential interactions with other drugs. Additionally, the development of more selective and potent dopamine D4 receptor antagonists could provide new opportunities for the study of the dopaminergic system and its role in neurological and psychiatric disorders.

Synthesis Methods

The synthesis of N-[1-(2,3-dihydro-1H-inden-2-yl)-3-piperidinyl]-2-(phenylthio)acetamide involves the reaction of 2,3-dihydro-1H-inden-2-amine with 2-(phenylthio)acetyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with piperidine to obtain the final compound. The purity of the compound can be confirmed by analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

N-[1-(2,3-dihydro-1H-inden-2-yl)-3-piperidinyl]-2-(phenylthio)acetamide has been extensively studied for its potential applications in the field of neuroscience. It is a selective antagonist of the dopamine D4 receptor, which is involved in the regulation of mood, cognition, and behavior. The compound has been used in various studies to investigate the role of the dopamine D4 receptor in various neurological and psychiatric disorders such as schizophrenia, attention deficit hyperactivity disorder (ADHD), and substance abuse.